Cas no 2549019-36-3 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine
• CAS No: 2549019-36-3
• MF: C₁₈H₂₂N₈
• MW: 350.420881748199
• CID: 5313265
• PubChem ID: 154583372
• Update Time: 2025-07-09

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methyl-2-pyrazinyl)-1-piperazinyl]pyridazine
• AKOS040710852
• F6619-7906
• 2549019-36-3
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine

• Inchi： 1S/C18H22N8/c1-13-12-14(2)26(23-13)17-5-4-16(21-22-17)24-8-10-25(11-9-24)18-15(3)19-6-7-20-18/h4-7,12H,8-11H2,1-3H3
• InChI Key： WUKAFKIKBZFBLJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N=N2)N2C(C)=CC(C)=N2)CCN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 350.19674274g/mol
• Monoisotopic Mass: 350.19674274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine: A Comprehensive Overview

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine, also known by its CAS number 2549019-36-3, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridazine ring system substituted with a 3,5-dimethylpyrazole group and a piperazine moiety containing a methylpyrazine substituent. These structural features contribute to its intriguing chemical properties and potential for various applications.

The synthesis of 2549019-36-3 involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized synthetic routes to improve yield and purity, making this compound more accessible for further studies. The compound's physical properties, such as its melting point, solubility, and stability under different conditions, have been extensively characterized using techniques like X-ray crystallography and thermogravimetric analysis.

Recent studies have highlighted the potential of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, preliminary in vitro assays have shown promising activity against certain kinases, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, the compound exhibits selectivity towards specific pathways, which is a desirable trait in drug development.

In the realm of materials science, this compound has been explored for its electronic properties. The pyridazine core is known for its aromaticity and conjugation capabilities, which make it suitable for applications in organic electronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it has demonstrated moderate charge transport properties. These findings open up possibilities for integrating this compound into next-generation electronic devices.

The agricultural sector has also taken notice of 2549019-36 due to its potential as a bioactive agent. Studies have shown that it exhibits moderate activity against plant pathogens, making it a candidate for fungicides or insecticides. However, further research is required to assess its efficacy under field conditions and to evaluate its environmental impact.

In conclusion, 3-(3,5-Dimethyl-1H-pyrazol-1-y) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As advancements in synthetic chemistry and material science continue to evolve, this compound is poised to play a significant role in shaping future innovations.